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Compound of Interest

Compound Name: 1,1-Diphenylbutane

Cat. No.: B1605752

For researchers, scientists, and professionals in drug development, sourcing the right chemical
compounds is a critical first step in the journey of discovery. This technical guide addresses the
commercial availability of 1,1-Diphenylbutane for research purposes. Our investigation reveals
that 1,1-Diphenylbutane is not readily available from commercial suppliers. However, a range
of its isomers and derivatives are accessible. This guide provides a comprehensive overview of
these alternatives, their suppliers, and relevant technical data to aid in your research

endeavors.

Commercially Available Diphenylbutane Isomers
and Derivatives

While the direct procurement of 1,1-Diphenylbutane for research is not feasible, several
structural isomers and derivatives can be sourced from various chemical suppliers. These
compounds offer alternative scaffolds for chemical synthesis and biological screening. The
following table summarizes the available compounds, their key properties, and identifies some

commercial suppliers.
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Molecular
Compound Molecular . Reputable
CAS Number Weight ( g/mol .
Name Formula ) Suppliers
Pharmaffiliates,
1,3- Fluorochem,
] 1520-44-1 CieHis 210.32
Diphenylbutane Benchchem,
LGC Standards
Sigma-Aldrich,
Sarchem Labs,
1,4- BOC Sciences,
) 1083-56-3 CieHis 210.31 )
Diphenylbutane Simson Pharma,
ChemicalBook,
Biosynth
1,1-
Diphenylbutane- 108843-02-3 C16H1802 242.31 Sigma-Aldrich
1,2-diol
Sigma-Aldrich,
1,1-
] Parchem,
Diphenylbutane- 1023-94-5 C16H1802 242.31

1,4-diol

ChemicalRegiste

r, Benchchem

Representative Experimental Protocol: Synthesis of

1,1-Diphenylbutane-1,4-diol

Due to the absence of commercially available 1,1-Diphenylbutane, a specific experimental

protocol for its direct use is unavailable. Instead, this section details a representative synthetic

protocol for a related, commercially available derivative: 1,1-Diphenylbutane-1,4-diol. This

synthesis provides a practical example of how a researcher might prepare a diphenylbutane

derivative in a laboratory setting.

Objective: To synthesize 1,1-Diphenylbutane-1,4-diol from y-butyrolactone and a Grignard

reagent.

Materials:
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e y-butyrolactone

e 2 M solution of phenylmagnesium bromide in Tetrahydrofuran (THF)
e Anhydrous THF

e Saturated aqueous ammonium chloride solution
e 2 N hydrochloric acid

o Ethyl acetate

e Anhydrous sodium sulfate

e Round-bottom flask

e Dropping funnel

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

e To a solution of 4.33 g (50.3 mmol) of y-butyrolactone in 60 ml of anhydrous THF, add 60 ml
(220 mmol) of a 2 M solution of phenylmagnesium bromide in THF dropwise over 50
minutes.

 Stir the reaction mixture at room temperature overnight.

¢ Quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride
solution, followed by 2 N hydrochloric acid.

o Extract the aqueous layer with ethyl acetate.

o Dry the combined organic layers over anhydrous sodium sulfate.
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o Concentrate the organic phase under reduced pressure using a rotary evaporator to yield the
crude product.

e The crude 1,1-Diphenylbutane-1,4-diol can be further purified by recrystallization or column
chromatography.

Visualizing the Workflow

To clearly illustrate the experimental process, the following diagrams outline the logical flow of
the synthesis and a general workflow for sourcing and utilizing a research chemical.
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Synthesis of 1,1-Diphenylbutane-1,4-diol

Start: Prepare y-butyrolactone in THF

Y

Add Phenylmagnesium Bromide

Y

Stir Overnight at Room Temperature

!

Quench with NH4Cl and HCI

Y

Extract with Ethyl Acetate

Y

Dry with Na2SO4

Y

Concentrate under Reduced Pressure

!

Purify Product

Y

End: Obtain 1,1-Diphenylbutane-1,4-diol

Click to download full resolution via product page

Caption: Synthetic workflow for 1,1-Diphenylbutane-1,4-diol.
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General Research Chemical Workflow

Identify Required Compound
(e.g., Diphenylbutane derivative)

!

Source Commercial Suppliers

|

Procure Compound and
Obtain Certificate of Analysis

!

Characterize Material
(e.g., NMR, MS)

!

Perform Experiment

!

Analyze and Interpret Results

Click to download full resolution via product page
Caption: General workflow for sourcing and using a research chemical.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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